Cas no 1219982-73-6 (4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride
• CAS No: 1219982-73-6
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4687622
• Update Time: 2025-07-20

4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Isopropyl-3-methylphenoxy)methyl]piperidine hydrochloride
• 4-[(4-Isopropyl-3-methylphenoxy)methyl]piperidinehydrochloride
• 4-((4-Isopropyl-3-methylphenoxy)methyl)piperidine hydrochloride
• 4-(4-isopropyl-3-methylphenoxymethyl)piperidine hydrochloride
• 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-12(2)16-5-4-15(10-13(16)3)18-11-14-6-8-17-9-7-14;/h4-5,10,12,14,17H,6-9,11H2,1-3H3;1H
• InChI Key： GSTMOMHMMIGNKD-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)C(C)C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 235
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride

Recent Advances in the Study of 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219982-73-6)

The compound 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219982-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, known for its unique structural and pharmacological properties, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and efficacy in various biological models, making it a promising candidate for drug development.

One of the key areas of research involves the optimization of the synthetic pathway for 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, which is critical for scaling up production for preclinical and clinical trials. The study highlighted the use of novel catalysts and reaction conditions that minimize by-products and improve overall efficiency.

In terms of pharmacological activity, recent in vitro and in vivo studies have explored the compound's potential as a modulator of specific neurotransmitter systems. Preliminary findings suggest that 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride exhibits high affinity for certain receptors, which could make it a valuable tool for treating neurological disorders such as anxiety and depression. However, further studies are needed to fully elucidate its mechanism of action and potential side effects.

Another significant development is the exploration of this compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride shows promising anti-proliferative effects against specific cancer cell lines. The study identified potential pathways through which the compound induces apoptosis, offering a new avenue for targeted cancer treatments. These findings are particularly exciting given the ongoing need for novel chemotherapeutic agents with fewer side effects.

Despite these advancements, challenges remain in the development of 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, the recent research on 4-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219982-73-6) underscores its potential as a versatile molecule in drug discovery. Its applications in neurology and oncology, coupled with advances in synthetic chemistry, position it as a compound of significant interest for future studies. Continued investigation into its pharmacological properties and therapeutic potential will be crucial for translating these findings into real-world medical solutions.